molecular formula C13H14FN3S B8286916 1-[4-(3-Fluorophenyl)-1,3-thiazol-2-yl]piperazine

1-[4-(3-Fluorophenyl)-1,3-thiazol-2-yl]piperazine

Cat. No.: B8286916
M. Wt: 263.34 g/mol
InChI Key: KRRQIZUBZHTKRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[4-(3-Fluorophenyl)-1,3-thiazol-2-yl]piperazine is a useful research compound. Its molecular formula is C13H14FN3S and its molecular weight is 263.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14FN3S

Molecular Weight

263.34 g/mol

IUPAC Name

4-(3-fluorophenyl)-2-piperazin-1-yl-1,3-thiazole

InChI

InChI=1S/C13H14FN3S/c14-11-3-1-2-10(8-11)12-9-18-13(16-12)17-6-4-15-5-7-17/h1-3,8-9,15H,4-7H2

InChI Key

KRRQIZUBZHTKRV-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)C2=NC(=CS2)C3=CC(=CC=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]piperazine-1-carboxylate (780 mg, 2.15 mmol) in ethyl acetate (50 ml) was added a 4N solution (25 ml) of hydrogen chloride in ethyl acetate, and the mixture was stirred at room temperature for 14 hours. The solvent was distilled off under reduced pressure, and the residue was dissolved in water. The solution was neutralized with 1N aqueous sodium hydroxide solution, and the mixture was extracted with chloroform. The extract was washed with water and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure to give the desired product (487 mg, 86.3%) as a solid.
Name
tert-butyl 4-[4-(3-fluorophenyl)-1,3-thiazol-2-yl]piperazine-1-carboxylate
Quantity
780 mg
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
86.3%

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